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Compound of Interest

Compound Name: O-Phenolsulfonic acid

Cat. No.: B3427649 Get Quote

Introduction

The phenol-sulfuric acid method is a robust, sensitive, and straightforward colorimetric assay

for the quantitative determination of total carbohydrates. First described by DuBois et al. in

1956, it has become a staple in various scientific fields for its reliability. The method is based on

the principle that concentrated sulfuric acid hydrolyzes complex carbohydrates (such as

polysaccharides and oligosaccharides) into their constituent monosaccharides.[1] These

monosaccharides are then dehydrated to form furfural (from pentoses) or hydroxymethylfurfural

(from hexoses).[1][2] These furfural derivatives subsequently react with phenol to produce a

stable yellow-gold colored complex, the intensity of which is proportional to the amount of

carbohydrate present in the sample.[1][3] The absorbance of this colored product is measured

spectrophotometrically, typically at 490 nm for hexoses.[1][4]

Principle of the Reaction

The chemical basis of the assay involves two primary steps that occur in a rapid, one-pot

reaction.

Hydrolysis and Dehydration: Concentrated sulfuric acid serves as both a hydrolyzing and a

dehydrating agent. The acid first breaks the glycosidic bonds of larger carbohydrates to yield

monosaccharides. The strong exothermic reaction with water provides the heat necessary

for the subsequent dehydration of these simple sugars into furfural derivatives.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3427649?utm_src=pdf-interest
https://www.chemicalbook.com/article/phenol-sulfuric-acid-method.htm
https://www.chemicalbook.com/article/phenol-sulfuric-acid-method.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Spectrophotometric_Determination_of_Carbohydrates_using_the_Phenol_Sulfuric_Acid_Method.pdf
https://www.chemicalbook.com/article/phenol-sulfuric-acid-method.htm
https://www.springerprofessional.de/en/total-carbohydrate-by-phenol-sulfuric-acid-method/27236890
https://www.chemicalbook.com/article/phenol-sulfuric-acid-method.htm
https://www.mt.com/us/en/home/supportive_content/ana_chem_applications/uvvis/M9124.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Spectrophotometric_Determination_of_Carbohydrates_using_the_Phenol_Sulfuric_Acid_Method.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Color Formation: The furfural or hydroxymethylfurfural then condenses with phenol to form a

colored product. The exact structure of the final chromogen is complex, but its formation is

consistent and allows for quantitative measurement.
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Preparation

Assay Reaction

Incubation & Measurement

Data Analysis

1. Prepare Reagents
(Phenol, H₂SO₄, Standards)

2. Prepare Standard Curve Dilutions
(e.g., 0-100 µg/mL)

3. Prepare Unknown Samples
(Dilute to fall within standard range)

4. Add 1 mL of Sample or Standard to Test Tube

5. Add 1 mL of 5% Phenol Solution
(Vortex to mix)

6. Rapidly Add 5 mL of Conc. H₂SO₄

(Directly to liquid surface)

7. Let Stand for 10 min
(Room Temperature)

8. Vortex and Incubate
(10-20 min at 25-30°C)

9. Measure Absorbance at 490 nm

10. Plot Standard Curve
(Absorbance vs. Concentration)

11. Determine Concentration of Unknowns
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3427649?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/phenol-sulfuric-acid-method.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Spectrophotometric_Determination_of_Carbohydrates_using_the_Phenol_Sulfuric_Acid_Method.pdf
https://www.springerprofessional.de/en/total-carbohydrate-by-phenol-sulfuric-acid-method/27236890
https://www.springerprofessional.de/en/total-carbohydrate-by-phenol-sulfuric-acid-method/27236890
https://www.mt.com/us/en/home/supportive_content/ana_chem_applications/uvvis/M9124.html
https://www.benchchem.com/product/b3427649#method-for-total-carbohydrate-quantification-using-the-phenol-sulfuric-acid-assay
https://www.benchchem.com/product/b3427649#method-for-total-carbohydrate-quantification-using-the-phenol-sulfuric-acid-assay
https://www.benchchem.com/product/b3427649#method-for-total-carbohydrate-quantification-using-the-phenol-sulfuric-acid-assay
https://www.benchchem.com/product/b3427649#method-for-total-carbohydrate-quantification-using-the-phenol-sulfuric-acid-assay
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3427649?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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